(3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine

• IUPAC Name: 3-chloro-N-[(4-ethoxyphenyl)methyl]-4-fluoroaniline
• InChI: InChI=1S/C15H15ClFNO/c1-2-19-13-6-3-11(4-7-13)10-18-12-5-8-15(17)14(16)9-12/h3-9,18H,2,10H2,1H3
• InChI Key: MMWWEKQALFVINA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C15H15ClFNO
• Molecular Weight: 279.73 g/mol

Description

(3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine is a chemical compound that belongs to the class of arylamines. It has been studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of (3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine is not fully understood. However, it is believed to act as a modulator of certain receptors in the brain, leading to changes in neurotransmitter release and signaling. It has also been shown to inhibit certain enzymes involved in tumor growth, leading to decreased cell proliferation and increased cell death.
Biochemical and Physiological Effects:
Studies have shown that (3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine has a number of biochemical and physiological effects. It has been shown to increase levels of certain neurotransmitters such as dopamine and serotonin in the brain, leading to changes in mood and behavior. It has also been shown to inhibit the activity of certain enzymes involved in tumor growth, leading to decreased cell proliferation and increased cell death.

Advantages and Limitations for Lab Experiments

One advantage of using (3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine in lab experiments is its high affinity for certain receptors in the brain, making it a potential candidate for drug discovery and development. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of (3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine. One possible direction is the development of new drugs that target the receptors modulated by this compound. Another direction is the study of its potential use in cancer treatment, particularly in combination with other chemotherapeutic agents. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of (3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine involves the reaction between 3-chloro-4-fluoroaniline and 4-ethoxybenzyl chloride in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran. The product is then purified using column chromatography.

Scientific Research Applications

(3-chloro-4-fluorophenyl)(4-ethoxybenzyl)amine has been studied for its potential use as a ligand in drug discovery and development. It has been shown to have high affinity for certain receptors in the brain, making it a potential candidate for the treatment of neurological disorders such as depression and anxiety. It has also been studied for its potential use in cancer treatment due to its ability to inhibit certain enzymes involved in tumor growth.